![molecular formula C18H26N2O2 B2660852 (4-Methoxy-[1,4'-bipiperidin]-1'-yl)(phenyl)methanone CAS No. 1797701-40-6](/img/structure/B2660852.png)
(4-Methoxy-[1,4'-bipiperidin]-1'-yl)(phenyl)methanone
Description
4-Methoxy-[1,4'-bipiperidin]-1'-yl)(phenyl)methanone, also known as Mephenoxalone, is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential use in the field of medicinal chemistry due to its unique chemical properties.
Scientific Research Applications
Antimicrobial Activity
The antimicrobial potential of 4-methoxysalicylaldehyde has been investigated. Extracted from the roots of Periploca sepium, this compound demonstrates strong activity against foodborne bacteria such as Listeria monocytogenes, Salmonella typhimurium, Shigella flexneri, S. sonnei, Staphylococcus intermedius, and S. aureus . Its derivatives, including 4-hydroxysalicylaldehyde, also exhibit antimicrobial effects. These natural alternatives hold promise for food safety and preservation.
Lead Ion Extraction
Materials containing the 4,4’-bipyridin-1-ium cation, which includes similar structural elements, have been utilized for extracting lead ions from neutral aqueous environments . While this specific compound’s role in lead extraction requires further exploration, its structural features suggest potential applications in metal ion sequestration.
Solid-State Electrochromic Systems
Although not directly studied for this compound, related materials with similar structural motifs have been employed in solid-state electrochromic systems . Investigating the electrochromic properties of 4-methoxysalicylaldehyde derivatives could reveal their suitability for smart windows, displays, and other optoelectronic devices.
Dye Removal
Compounds containing the 4-methoxyphenyl group have been investigated for dye removal . Given its structural similarity, 4-methoxysalicylaldehyde may also exhibit adsorption properties toward dyes, making it relevant for wastewater treatment and environmental remediation.
Polymorphism and Bioactivity
Crystallographic studies have revealed polymorphic forms of related compounds, such as 3,4-dihydro-2-methoxy-2-methyl-4-phenyl-2H,5H-pyrano[3,2-c]quinolin-5-one . Investigating the polymorphism of 4-methoxysalicylaldehyde and its impact on bioactivity could yield valuable insights.
properties
IUPAC Name |
[4-(4-methoxypiperidin-1-yl)piperidin-1-yl]-phenylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-22-17-9-13-19(14-10-17)16-7-11-20(12-8-16)18(21)15-5-3-2-4-6-15/h2-6,16-17H,7-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBYGWMPZXSEESX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2CCN(CC2)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(4-Methoxybenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran](/img/structure/B2660771.png)
![2-chloro-N-({3-[(pyridin-2-yl)methoxy]phenyl}methyl)pyridine-4-carboxamide](/img/structure/B2660775.png)
![4-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine](/img/structure/B2660778.png)
![4-(Methylthio)-2-((2-phenylbenzofuro[3,2-d]pyrimidin-4-yl)amino)butanoic acid](/img/structure/B2660779.png)
![1-[3-(4-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine](/img/structure/B2660780.png)
![3-(2-Chloro-4-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine](/img/structure/B2660783.png)
